Cas no 2034375-90-9 (5-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine)

5-(1-Methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine is a heterocyclic compound featuring a fused thienopyridine core with a methoxypropyl substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The thienopyridine scaffold is known for its bioactivity, particularly in medicinal chemistry applications, while the methoxypropyl side chain enhances solubility and metabolic stability. The compound's rigid bicyclic framework offers synthetic versatility for further functionalization. Its well-defined reactivity profile allows for precise modifications, facilitating the development of targeted bioactive molecules. Suitable for research applications, it serves as a key building block in the design of novel therapeutic agents and functional materials.
5-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine structure
2034375-90-9 structure
Product Name:5-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
CAS No:2034375-90-9
MF:C11H17NOS
MW:211.323781728745
CID:5334751
Update Time:2025-05-23

5-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • Thieno[3,2-c]pyridine, 4,5,6,7-tetrahydro-5-(2-methoxy-1-methylethyl)-
    • 5-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
    • Inchi: 1S/C11H17NOS/c1-9(8-13-2)12-5-3-11-10(7-12)4-6-14-11/h4,6,9H,3,5,7-8H2,1-2H3
    • InChI Key: RBJOTUPXVNFTMN-UHFFFAOYSA-N
    • SMILES: C1N(C(C)COC)CCC2SC=CC1=2

5-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine Pricemore >>

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Additional information on 5-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine

Introduction to 5-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 2034375-90-9)

5-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine, identified by its Chemical Abstracts Service (CAS) number 2034375-90-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyridine class, a scaffold that has been extensively explored for its potential biological activities. The presence of a 1-methoxypropan-2-yl side chain introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The molecular structure of 5-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine consists of a fused ring system comprising a thiophene ring and a pyridine ring. This bicyclic system is a common motif in bioactive molecules, often exhibiting interactions with biological targets such as enzymes and receptors. The 1-methoxypropan-2-yl substituent not only influences the compound's solubility and metabolic stability but also modulates its binding affinity to biological targets. Such structural features make it an intriguing subject for pharmacological studies.

In recent years, there has been growing interest in thienopyridine derivatives due to their diverse pharmacological profiles. These compounds have been investigated for their potential applications in treating various diseases, including neurological disorders, cancer, and inflammatory conditions. The unique combination of aromatic and heterocyclic rings in thieno[3,2-c]pyridine derivatives allows for multiple points of interaction with biological macromolecules, which can be exploited to develop novel therapeutic agents.

One of the most compelling aspects of 5-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine is its potential as a lead compound for drug development. Researchers have been exploring its interactions with enzymes such as kinases and phosphodiesterases, which are key targets in oncology and cardiovascular diseases. The 1-methoxypropan-2-yl group plays a crucial role in fine-tuning the compound's binding affinity and selectivity towards these targets. This modification has been shown to enhance the compound's pharmacokinetic properties, making it more suitable for therapeutic applications.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 5-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine exemplify how subtle modifications in the molecular structure can lead to significant changes in biological activity. For instance, computational modeling studies have suggested that the 1-methoxypropan-2-yl substituent enhances the compound's ability to interact with specific amino acid residues in target proteins. This insight has guided the design of more potent derivatives with improved pharmacological profiles.

The synthesis of 5-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine presents both challenges and opportunities for synthetic chemists. The construction of the thienopyridine core requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex heterocyclic structures more efficiently than ever before. These advancements have enabled researchers to explore a wider range of structural variations and optimize synthetic routes for large-scale production.

In conclusion,5-(1-methoxypropan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 2034375-90-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new insights into its pharmacological properties,thienopyridine derivatives like this one are poised to play a crucial role in addressing unmet medical needs.

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